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Compound of Interest

Compound Name: Iodide ion

CAS No.: 20461-54-5

Cat. No.: B1218064

Get Quote

Introduction: The Physics of Your Sensor
Before troubleshooting, understand your tool. The Iodide ISE is typically a solid-state half-cell

or combination electrode featuring a compressed pellet of Silver Iodide (AgI) and Silver Sulfide

(

).

It functions as a conductor of silver ions (

). The potential develops due to the equilibrium between the iodide ions in your sample and
the silver ions on the membrane surface. Because this is a solubility equilibrium, any ion that
forms a more insoluble salt with Silver than Iodide does will destroy your measurement.

Part 1: The "Fatal" Interferences (Poisoning)
Q: My electrode slope has dropped significantly, and the
surface looks dark/matte. What happened?
A: You likely have Sulfide (
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) or Cyanide (

) poisoning.

These are not just interferences; they are electrode poisons. They react irreversibly with the

silver in your sensing pellet, converting the sensitive AgI surface into a different chemical layer

that no longer responds to Iodide.

The Mechanism (Why it happens)
The hierarchy of interference is dictated by the Solubility Product Constant (

). The lower the

, the more insoluble the salt, and the more aggressively it precipitates on the electrode surface.

Silver Iodide (Your Sensor):

Silver Sulfide (The Poison):

Because

is exponentially more insoluble than

, even trace amounts of sulfide will displace iodide from the membrane surface, forming a
blocking layer of silver sulfide.
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Interference Hierarchy (Solubility Product)
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Silver Chloride (AgCl)
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(Low Interference)

More Stable Than
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Figure 1: The Solubility Hierarchy. Any anion higher in the chain will displace the anions below

it from the electrode surface.

Corrective Protocol: Surface Restoration
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If poisoning occurs, chemical cleaning is rarely sufficient. You must physically remove the

poisoned layer.

Assessment: Inspect the pellet. A healthy AgI pellet is yellowish/amber. A sulfide-poisoned

pellet is black or gray.

Polishing:

Place a sheet of micro-abrasive polishing strip (approx. 600 grit) on a flat surface.

Add a few drops of distilled water.

Hold the electrode vertically and polish the tip in a circular motion for 30 seconds.

Critical: Rinse thoroughly with distilled water and soak in a standard Iodide solution (e.g.,

M) for 1 hour to re-equilibrate the surface.

Part 2: The "Competitor" Interferences (Selectivity)
Q: I am measuring Iodide in seawater (high Chloride).
Will the Chloride interfere?
A: Unlikely, unless the Iodide concentration is extremely low.

Unlike poisoning, this is a "reversible" interference governed by the Selectivity Coefficient (

). The electrode can still function, but the interfering ion generates a false signal background.

Data: Selectivity Coefficients
The Selectivity Coefficient (

) tells you how much more sensitive the electrode is to Iodide compared to the interferent.
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Interfering Ion (

)

Selectivity Coefficient (

)
Interpretation

Bromide (

)

Electrode is 10,000x more

selective to Iodide.

Chloride (

)

Electrode is 1,000,000x more

selective to Iodide.

Hydroxide (

)
Negligible

pH affects chemistry, not the

sensor directly.

Cyanide (

)

Severe. The electrode sees

CN and I equally.

The Calculation (When to worry)
Use the Nicolsky-Eisenman logic to determine if interference is significant.

Example: If you have a sample with 0.5 M Chloride (seawater matrix):

Scenario A: You are measuring

M Iodide. The error (

) is negligible.

Scenario B: You are measuring trace Iodide (

M). The error is now 50% of your signal. Action Required.

Part 3: Environmental & Matrix Factors
Q: My readings are drifting constantly, even in standard
solutions.
A: Check your lighting and your Ionic Strength Adjustor (ISA).
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1. The Photoelectric Effect
Silver Iodide is a semiconductor and is photo-reactive. Strong light (sunlight, bright LEDs)

hitting the pellet generates photo-electrons, causing potential drift.

Fix: Use amber glassware or wrap beakers in aluminum foil. Keep the electrode away from

window light.

2. Ionic Strength Mismatch
ISEs measure activity, not concentration. High ionic strength compresses the "activity cloud"

around the ion, making it appear less concentrated than it is.

The Rule: Samples and Standards must have the same ionic strength.

Protocol: Add 5M

(Sodium Nitrate) as an Ionic Strength Adjustor (ISA).

Ratio: Add 2 mL of ISA per 100 mL of sample/standard.[1]

Note: Do not use KCl or NaCl based ISAs, as they introduce Chloride interference.

Q: Can I measure Iodide in acidic samples?
A: Yes, but with caution regarding oxidation.

pH Range: Iodide ISEs are generally stable from pH 2 to 12.

The Risk: In strong acid (pH < 2), Iodide (

) can be oxidized to Iodine (

) by atmospheric oxygen.

is not detected by the electrode, leading to falsely low readings.

Fix: Neutralize highly acidic samples with NaOH before measurement.

Part 4: Troubleshooting Workflow
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Use this decision tree to diagnose the root cause of measurement failure.

Problem Detected

What is the symptom?

Drifting / Unstable Reading Low Slope / No Response High Background Reading

Is sample exposed to strong light? Is pellet surface black? Contains Br- or Cl-?

Use Amber Glassware

Yes

Was ISA added?

No

Add 2% v/v 5M NaNO3

No

Sulfide Poisoning.
POLISH SURFACE.

Yes

Check Reference Fill Solution

No

Calculate Selectivity Error.
Dilute Sample.

Yes

Click to download full resolution via product page

Figure 2: Diagnostic Decision Tree for Iodide ISE anomalies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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